ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a type of pyrimidine-based kinase inhibitor that has been found to have promising therapeutic effects against various diseases.
Mechanism of Action
The mechanism of action of ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate involves the inhibition of several kinases that play a crucial role in the development and progression of cancer. It has been found to inhibit the activity of kinases such as FLT3, KIT, and PDGFRα, which are involved in the growth and survival of cancer cells. It has also been found to inhibit the activity of JAK3, which is involved in the development of inflammatory diseases.
Biochemical and Physiological Effects:
Ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and survival of cancer cells by blocking the activity of several kinases that are involved in their development and progression. It has also been found to have anti-inflammatory effects by inhibiting the activity of JAK3, which is involved in the development of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate in lab experiments include its potent kinase inhibitory activity, its ability to inhibit the growth and survival of cancer cells, and its anti-inflammatory effects. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the research on ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate. One direction is to investigate its potential as a treatment for various types of cancer, including leukemia, breast cancer, and lung cancer. Another direction is to investigate its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and psoriasis. Further studies are also needed to determine its safety and efficacy in humans and to develop more potent and selective kinase inhibitors based on its structure.
Conclusion:
In conclusion, ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate is a promising chemical compound that has potential applications in the field of medicine. Its potent kinase inhibitory activity, ability to inhibit the growth and survival of cancer cells, and anti-inflammatory effects make it a promising candidate for the development of new cancer and inflammatory disease treatments. However, further studies are needed to determine its safety and efficacy in humans and to develop more potent and selective kinase inhibitors based on its structure.
Synthesis Methods
The synthesis of ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate involves a series of chemical reactions. The first step involves the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of a base to form 4-(4-fluorophenyl)-3-buten-2-one. The second step involves the reaction of this intermediate with 2-aminopyrimidine in the presence of a catalyst to form ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate.
Scientific Research Applications
Ethyl 4-{[4-(4-fluorophenyl)-6-phenyl-2-pyrimidinyl]amino}benzoate has been found to have potential therapeutic effects against various diseases. It has been shown to be a potent inhibitor of several kinases that are involved in the development and progression of cancer. It has also been found to have anti-inflammatory effects and has been investigated as a potential treatment for inflammatory diseases such as rheumatoid arthritis and psoriasis.
properties
IUPAC Name |
ethyl 4-[[4-(4-fluorophenyl)-6-phenylpyrimidin-2-yl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FN3O2/c1-2-31-24(30)19-10-14-21(15-11-19)27-25-28-22(17-6-4-3-5-7-17)16-23(29-25)18-8-12-20(26)13-9-18/h3-16H,2H2,1H3,(H,27,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGNAWYNHHKNJSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=NC(=CC(=N2)C3=CC=C(C=C3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[[4-(4-fluorophenyl)-6-phenylpyrimidin-2-yl]amino]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.